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Compound of Interest

Compound Name: Methionylphenylalanine
CAS No.: 14492-14-9
Cat. No.: B079014

Get Quote

Executive Summary & Risk Profile[1][2]

Substance: L-Methionyl-L-phenylalanine (Met-Phe) CAS Registry Number: 13588-94-8
Molecular Formula: C14H20N203S[1][2]

Critical Safety Distinction: Operators must verify the CAS number before handling. Do NOT
confuse this substance with:

e Melphalan (L-Phenylalanine Mustard): A highly toxic alkylating chemotherapy agent (CAS
148-82-3).

o Methomyl: A fatal carbamate pesticide (CAS 16752-77-5).

Operational Hazard Assessment: While L-Methionyl-L-phenylalanine is generally classified as
low acute toxicity, it is a bioactive chemotactic peptide. In drug development and immunological
research, it is used to stimulate neutrophil oxidative metabolism and chemotaxis. Therefore,
handling requires Universal Peptide Precautions to prevent:
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o Occupational Sensitization: Repeated inhalation of peptide dust can trigger immune

responses.

o Sample Integrity Loss: Protection of the sample from human-borne proteases and

contaminants.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are mandatory for all personnel handling Met-Phe in quantities
exceeding 10 mg.

Protection Zone

Standard Operation
(Solution Handling)

High-Risk
Operation (Powder
Weighing/Lyophiliz
ation)

Technical Rationale

Respiratory

Surgical Mask (ASTM
Level 2/3)

N95 Respirator
(NIOSH Certified) or
P100 if outside a fume
hood.

Prevents inhalation of
lyophilized peptide
dust, which is a potent

sensitizer.

Dermal (Hand)

Nitrile Gloves (Min.

thickness 0.11 mm)

Double Gloving (Nitrile

over Nitrile)

Methionine residues
are susceptible to
oxidation; human skin
oils contain proteases
that degrade the

sample.

Safety Glasses with

Chemical Goggles

Protects against

ocular absorption of

Ocular ] ) ) DMSO/organic
side shields (Indirect Vent) ]
solvents used in
reconstitution.
Reduces static cling
Lab Coat common with peptide
Lab Coat + Tyvek®
Body (Cotton/Polyester powders; sleeve
Sleeve Covers
blend) covers prevent cuff

contamination.
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PPE Decision Logic

The following diagram outlines the decision process for selecting the appropriate safety gear
based on the physical state of the reagent.

Start: Assess Met-Phe State

Is the substance Solid (Powder)
or Liquid (Solution)?

Solid / Lyophilized Powder Solvated (DMSO/Buffer)

Is a Certified Fume
Hood Available?

Solvent Type?

PBS/Water DMSO/Methanol

No (Open Bench)

REQUIRED PPE:
- N95 Respirator

- Double Nitrile Gloves Yes
- Safety Goggles

- Anti-static Lab Coat

Aqueous Buffer: DMSO/Organic Solvent:
Low Permeation Risk High Permeation Risk

REQUIRED PPE:
- Surgical Mask
- Single Nitrile Gloves
- Safety Glasses
- Lab Coat
(Work strictly inside hood)

REQUIRED PPE:
- Chemical Splash Goggles
- Double Gloves (Change immediately if splashed)

Click to download full resolution via product page
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Figure 1: PPE Selection Logic based on physical state and engineering controls. Note the
increased requirements for DMSO handling due to its ability to carry solutes through the skin.

Operational Protocols
Weighing and Static Control

Met-Phe is often supplied as a fluffy, lyophilized powder that is highly susceptible to
electrostatic charging. This causes "fly-away" where the peptide repels from the spatula,
creating an inhalation hazard and dosing inaccuracy.

Protocol:

» Engineering Control: Operate within a localized exhaust hood or a weighted balance
enclosure.

 Static Mitigation: Use an ionizing anti-static gun (e.g., Zerostat) on the vial and spatula
before opening.

o Transfer: Use a micro-spatula. Do not pour from the vial.

» Decontamination: Wipe the balance area with 70% Ethanol immediately after weighing to
denature any residual peptide dust.

Solubilization (The "Hydrophobic" Challenge)

Met-Phe is hydrophobic. Attempting to dissolve it directly in neutral water (pH 7) often results in
suspension rather than solution, leading to experimental error.

Correct Solubilization Workflow:

Click to download full resolution via product page
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Figure 2: Solubilization workflow ensuring homogeneity. Met-Phe requires an initial organic
solvent step (DMSO) before aqueous dilution.

Disposal and Environmental Safety

Although Met-Phe is not a P-listed acute toxin, it must be disposed of as chemical waste due to
its biological activity.

¢ Solid Waste: Contaminated gloves, weighing boats, and paper towels must be discarded in
Hazardous Solid Waste bags (usually yellow/red depending on facility), not regular trash.

e Liquid Waste:

o DMSO Solutions: Must go into Halogenated/Organic Solvent Waste. Do not pour down the
sink.

o Agueous Solutions: If diluted <1mM in non-toxic buffers, check local EHS regulations;
generally, collection in Aqueous Chemical Waste is best practice to prevent bioactive
accumulation in water systems.

e Spill Response:

o Powder: Do not dry sweep. Cover with wet paper towels (soaked in weak detergent) to
prevent dust generation, then wipe up.

o Liquid: Absorb with vermiculite or spill pads. Clean surface with 10% bleach followed by
70% ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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